Cas no 1805445-95-7 (Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1805445-95-7
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885570
• Update Time: 2025-10-25

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)5-6(11)4(2-10)3-14-7(5)8(12)13/h3,8H,2H2,1H3
• InChI Key： APXBYELFJKBNSE-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C(=O)OC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Research Briefing on Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1805445-95-7)

Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1805445-95-7) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoromethyl and chloromethyl groups, make it a valuable building block for drug discovery and development.

Recent studies have highlighted the potential of Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The incorporation of this compound into kinase inhibitor scaffolds has shown promising results in preclinical studies, demonstrating enhanced selectivity and potency against specific kinase targets.

One of the key advancements in the utilization of this compound is its application in the synthesis of covalent kinase inhibitors. The chloromethyl group enables the formation of covalent bonds with cysteine residues in the kinase active site, leading to irreversible inhibition. This approach has been particularly effective in targeting resistant mutations in kinases, which are a common challenge in cancer therapy. Recent publications have reported the successful development of such inhibitors, with Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate serving as a critical intermediate.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of prodrug design. The ester moiety in Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate can be hydrolyzed in vivo to release the active drug, improving bioavailability and pharmacokinetic properties. Researchers have leveraged this feature to design prodrugs with enhanced tissue penetration and reduced off-target effects, as evidenced by recent in vivo studies.

The synthetic routes to Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate have also been optimized in recent years. Advances in fluorination and chloromethylation techniques have enabled more efficient and scalable production of this compound, facilitating its broader application in medicinal chemistry. Notably, green chemistry approaches have been employed to minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the full exploitation of Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its utility suggest that it will continue to be a focal point in chemical biology and drug discovery efforts.

In conclusion, Methyl 5-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1805445-95-7) represents a valuable tool in the development of next-generation therapeutics. Its applications in covalent kinase inhibition and prodrug design underscore its potential to address unmet medical needs. Ongoing research and optimization efforts are expected to further expand its utility, solidifying its role in the pharmaceutical industry.